2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[N-(4-chloro-2,5-dimethoxyphenyl)-C-methylcarbonimidoyl]-3-hydroxyinden-1-one
• InChI: InChI=1S/C19H16ClNO4/c1-10(17-18(22)11-6-4-5-7-12(11)19(17)23)21-14-9-15(24-2)13(20)8-16(14)25-3/h4-9,22H,1-3H3
• InChI Key: QBNAEYAIRAFZPT-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC(=C(C=C1OC)Cl)OC)C2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol

Description

2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione, also known as C22H19ClN2O4, is a synthetic compound that belongs to the indene-1,3-dione class. This compound has been extensively studied for its potential applications in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione involves the inhibition of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer, antifungal, and antibacterial properties, this compound has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to inhibit the growth of blood vessels, which is important for the prevention of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione in lab experiments include its potent anticancer activity, broad-spectrum antifungal and antibacterial properties, and anti-inflammatory and antioxidant effects. However, its limitations include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research of 2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione. One potential direction is the development of new formulations and delivery methods to improve its efficacy and reduce its toxicity. Another direction is the investigation of its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine its optimal dosage and administration in humans.
In conclusion, 2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its unique properties and mechanism of action make it a promising candidate for the development of new treatments for cancer, fungal and bacterial infections, and other diseases. However, further studies are needed to determine its optimal dosage and administration, as well as its potential toxicity.

Scientific Research Applications

2-{1-[(4-chloro-2,5-dimethoxyphenyl)amino]ethylidene}-1H-indene-1,3(2H)-dione has been extensively studied for its potential applications in scientific research. This compound is known to exhibit potent anticancer activity against a variety of cancer cell lines, including lung, breast, colon, and prostate cancer cells. It has also been shown to have antifungal and antibacterial properties.